N-(3-chloro-4-fluorophenyl)-2-(2,4,5-trichlorophenoxy)acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-(2,4,5-trichlorophenoxy)acetamide
• InChI: InChI=1S/C14H8Cl4FNO2/c15-8-4-11(18)13(5-9(8)16)22-6-14(21)20-7-1-2-12(19)10(17)3-7/h1-5H,6H2,(H,20,21)
• InChI Key: CDECXSDZWCLJJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)COC2=CC(=C(C=C2Cl)Cl)Cl)Cl)F
• Molecular Formula: C14H8Cl4FNO2
• Molecular Weight: 383.0 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-(2,4,5-trichlorophenoxy)acetamide, also known as 'Fluazifop-P-butyl', is a selective herbicide that is widely used in agriculture to control weeds in various crops. This herbicide belongs to the aryloxyphenoxypropionate (AOPP) family, which is known for its high selectivity and low toxicity towards non-target organisms.

Mechanism of Action

The mechanism of action of Fluazifop-P-butyl involves the inhibition of acetyl-CoA carboxylase (ACC), which is an essential enzyme for fatty acid synthesis in plants. By inhibiting ACC, Fluazifop-P-butyl disrupts the biosynthesis of fatty acids, leading to the death of the target weeds.
Biochemical and Physiological Effects:
Fluazifop-P-butyl has been shown to have low toxicity towards non-target organisms, including mammals, birds, and aquatic organisms. However, some studies have reported adverse effects on earthworms and bees at high concentrations. In addition, Fluazifop-P-butyl has been shown to have low persistence in soil, which reduces the risk of environmental contamination.

Advantages and Limitations for Lab Experiments

One of the main advantages of Fluazifop-P-butyl is its high selectivity towards target weeds, which reduces the risk of crop damage. In addition, Fluazifop-P-butyl has a low toxicity profile, which makes it safer to handle than other herbicides. However, one of the limitations of Fluazifop-P-butyl is its limited efficacy against certain weed species, which may require the use of additional herbicides.

Future Directions

There are several future directions for the research on Fluazifop-P-butyl. One of the areas of interest is the development of new formulations that can enhance the efficacy of this herbicide against resistant weed species. In addition, researchers are also investigating the potential of Fluazifop-P-butyl as a tool for weed management in organic farming systems. Finally, there is a growing interest in understanding the long-term effects of Fluazifop-P-butyl on soil health and microbial communities.

Synthesis Methods

The synthesis of Fluazifop-P-butyl involves several steps, starting with the reaction of 2,4,5-trichlorophenoxyacetic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 3-chloro-4-fluoroaniline in the presence of a base to form the desired amide. Finally, the butyl ester group is introduced by reacting the amide with butyl chloroformate in the presence of a base.

Scientific Research Applications

Fluazifop-P-butyl has been extensively studied for its herbicidal properties and its effects on the environment. Several studies have been conducted to investigate the efficacy of this herbicide in controlling weeds in various crops, including soybean, cotton, and maize. In addition, researchers have also studied the impact of Fluazifop-P-butyl on non-target organisms, such as earthworms, bees, and aquatic organisms.